Cas no 893098-92-5 (2-(2-methoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide)

• Product Name: 2-(2-methoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• CAS No: 893098-92-5
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 6336285
• PubChem ID: 7475028
• Update Time: 2025-10-24

2-(2-methoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• 2-(2-methoxybenzamido)-N-methyl-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide
• 893098-92-5
• 2-[(2-methoxybenzoyl)amino]-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• AKOS002070330
• 2-(2-methoxybenzamido)-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• SR-01000909269-1
• SR-01000909269
• F1830-0094

• Inchi： 1S/C17H18N2O3S/c1-18-16(21)14-11-7-5-9-13(11)23-17(14)19-15(20)10-6-3-4-8-12(10)22-2/h3-4,6,8H,5,7,9H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key： UKDUYRJDUWVFPK-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NC)=O)C2=C1CCC2)NC(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 330.10381361g/mol
• Monoisotopic Mass: 330.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(2-methoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide

Recent Advances in the Study of 2-(2-Methoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS: 893098-92-5)

The compound 2-(2-methoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS: 893098-92-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique cyclopentabthiophene scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-(2-methoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide to enhance its bioavailability and target specificity. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve high yields and purity of the compound. These efforts have been complemented by computational modeling studies to predict the compound's binding affinity to specific biological targets, such as protein kinases and G-protein-coupled receptors (GPCRs).

In vitro and in vivo evaluations have revealed promising results for 2-(2-methoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide as a potential therapeutic agent. For instance, studies have demonstrated its efficacy in inhibiting the proliferation of cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies suggest that the compound exerts its effects by modulating key signaling pathways, including the PI3K/AKT and MAPK/ERK cascades. Additionally, the compound has shown anti-inflammatory properties in preclinical models, further expanding its potential therapeutic applications.

Despite these promising findings, challenges remain in the development of 2-(2-methoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide as a drug candidate. Issues such as metabolic stability, solubility, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Recent efforts have focused on the design of prodrugs and nanoparticle-based delivery systems to overcome these limitations and improve the compound's therapeutic index.

In conclusion, 2-(2-methoxybenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide represents a promising scaffold for the development of novel therapeutics in oncology and inflammation. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological properties, and advance it through preclinical and clinical development. The compound's unique chemical structure and biological activity make it a valuable candidate for future drug discovery efforts in the chemical biology and medicinal chemistry fields.